Cas no 23621-08-1 (1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester)

• Product Name: 1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester
• CAS No: 23621-08-1
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 283664
• PubChem ID: 179401
• Update Time: 2025-04-19

1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester
• methyl 1,2,3-benzothiadiazole-7-carboxylate
• 1,2,3-Benzothiadiazole-7-carboxylate methyl ester
• T56 BNNSJ FVO1
• SCHEMBL543646
• benzo-1,2,3-thiadiazole-7-carboxylic acid methyl ester
• 1,2,3-Benzothiadiazole-7-carboxylic acid, methyl ester
• Methyl1,2,3-benzothiadiazole-7-carboxylate
• methyl benzo-1,2,3-thiadiazole-7-carboxylate
• CUIIHNPMMCYAMK-UHFFFAOYSA-N
• 7-methoxycarbonylbenzo-1,2,3-thiadiazole
• DTXSID00178298
• 23621-08-1

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-3-2-4-6-7(5)13-10-9-6/h2-4H,1H3
• InChI Key： CUIIHNPMMCYAMK-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C(=O)OC)N=N1

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.014998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.413
• Boiling Point: 304.4°C at 760 mmHg
• Flash Point: 137.9°C
• Refractive Index: 1.655
• PSA: 52.08